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For Researchers, Scientists, and Drug Development Professionals

Introduction

Glucokinase (GK), a key enzyme in glucose metabolism, plays a pivotal role in maintaining
glucose homeostasis. It acts as a glucose sensor in pancreatic -cells and hepatocytes,
regulating insulin secretion and hepatic glucose uptake, respectively. Small molecule activators
of glucokinase are of significant interest as potential therapeutic agents for type 2 diabetes.
BMS-820132 is a potent, partial glucokinase activator that has been investigated for its
potential to lower blood glucose levels. This document provides a detailed protocol for
assessing the in vitro activity of BMS-820132 on glucokinase, based on established coupled
enzymatic assays.

Mechanism of Action of BMS-820132

BMS-820132 is an allosteric activator of glucokinase. It binds to a site on the enzyme distinct
from the glucose-binding site, inducing a conformational change that stabilizes the active form
of the enzyme. This allosteric activation leads to an increased affinity of glucokinase for its
substrate, glucose, and/or an increase in its maximal reaction velocity (Vmax). The enhanced
enzymatic activity results in increased glucose phosphorylation to glucose-6-phosphate,
thereby augmenting glucose metabolism and signaling pathways that regulate glucose
homeostasis.
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Quantitative Data for BMS-820132

The following table summarizes the reported in vitro potency of BMS-820132 in activating

glucokinase.
Compound Parameter Value Reference
BMS-820132 AC50 29 nM [1]

Note: AC50 (Activator Concentration 50%) is the concentration of an activator that elicits a
response halfway between the baseline and maximum response.

Glucokinase Signaling Pathway

The following diagram illustrates the central role of glucokinase in glucose metabolism and how
activators like BMS-820132 enhance its function.
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Glucokinase Signaling Pathway
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Glucokinase Activity Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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